5-(3,5-Dimethylpiperidin-1-yl)-2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(3,5-dimethylpiperidin-1-yl)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H25N3O4/c1-15-10-16(2)13-26(12-15)23-20(11-24)25-22(30-23)21-9-8-19(29-21)14-28-18-6-4-17(27-3)5-7-18/h4-9,15-16H,10,12-14H2,1-3H3
• InChI Key: XMIAOZLSCQAYLD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=C(N=C(O2)C3=CC=C(O3)COC4=CC=C(C=C4)OC)C#N)C
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• CAS No.: 946278-51-9

Description

5-(3,5-Dimethylpiperidin-1-yl)-2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research on azole derivatives, including compounds structurally similar to the queried chemical, has shown potential in antimicrobial activities. These compounds were synthesized starting from furan-2-carbohydrazide, leading to various azole derivatives through a series of chemical transformations. These synthesized compounds displayed antimicrobial activities against tested microorganisms, suggesting their potential application in developing new antimicrobial agents (Başoğlu et al., 2013).

Photochemical Reactions

The chemical is related to the class of compounds that have been studied for their reaction patterns under photochemical conditions. For instance, compounds involving furan and oxazole rings have been investigated for their ability to undergo specific transformations when exposed to light, indicating their potential use in photochemical applications to synthesize novel chemical entities with desired properties (Andresen & Margaretha, 1995).

Synthesis of Novel Compounds

The synthesis of novel compounds, particularly those with potential pharmacological activities, is another significant application area. Research involving similar chemical frameworks has led to the development of new compounds with varied biological activities. These activities range from antimicrobial to potential inhibitors of specific biological pathways, highlighting the chemical's utility in the synthesis of biologically active molecules (Ismail et al., 2004).

Corrosion Inhibition

Pyranopyrazole derivatives, which share structural motifs with the queried chemical, have been explored as corrosion inhibitors for mild steel in acidic solutions. These compounds exhibited significant inhibition efficiency, suggesting the potential application of similar compounds in corrosion inhibition processes to protect metals from degradation (Yadav et al., 2016).